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Compound of Interest

Compound Name: Kynurenic acid sodium salt

Cat. No.: B1139119 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Kynurenic acid (KYNA) is a broad-spectrum antagonist of ionotropic glutamate receptors,

including NMDA, AMPA, and kainate receptors.[1][2] It is an endogenous metabolite of

tryptophan and plays a significant role in neuroprotection against excitotoxicity.[1][3] Due to its

poor solubility in aqueous solutions, the sodium salt of kynurenic acid is preferentially used for

in vitro electrophysiological studies. This document provides detailed protocols for the

preparation of kynurenic acid sodium salt stock solutions and its application in

electrophysiology.

Data Presentation
Physicochemical Properties of Kynurenic Acid and its
Sodium Salt

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1139119?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Kynurenic_acid
https://pmc.ncbi.nlm.nih.gov/articles/PMC3721521/
https://en.wikipedia.org/wiki/Kynurenic_acid
https://pmc.ncbi.nlm.nih.gov/articles/PMC6803921/
https://www.benchchem.com/product/b1139119?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139119?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Kynurenic Acid
Kynurenic Acid Sodium
Salt

Molecular Weight 189.17 g/mol 211.15 g/mol [4]

Molecular Formula C₁₀H₇NO₃ C₁₀H₆NNaO₃[4]

Appearance Crystalline powder Crystalline powder

CAS Number 492-27-3 2439-02-3[4]

Solubility Data
Solvent Kynurenic Acid

Kynurenic Acid Sodium
Salt

Water ~0.9% at 100°C[5] Up to 100 mM[4][6]

DMSO Up to 50 mM Up to 50 mM[4][6]

0.1 N NaOH 4 mg/mL[5] Not specified

1eq. NaOH Up to 100 mM Not specified

Recommended Storage Conditions
Solution Type

Short-term Storage (≤
several days)

Long-term Storage

Aqueous Stock Solution 4°C[5] -20°C[7]

Powder
Desiccate at Room

Temperature[4]

Desiccate at Room

Temperature[4]
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Kynurenic acid sodium salt (M.W. 211.15 g/mol )

Nuclease-free water

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated scale

Procedure:

Weighing: Accurately weigh out 21.12 mg of kynurenic acid sodium salt.

Dissolving: Transfer the powder to a sterile microcentrifuge tube. Add 1 mL of nuclease-free

water.

Mixing: Vortex the solution until the kynurenic acid sodium salt is completely dissolved.

Gentle warming in a water bath (37°C) can aid dissolution if necessary.

Sterilization (Optional): For long-term storage or use in cell culture, sterilize the stock

solution by passing it through a 0.22 µm syringe filter.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. For short-term use, store the aliquots at 4°C for up to a few

days.[5] For long-term storage, store at -20°C.[7] It is recommended to prepare fresh

solutions on the day of the experiment if possible.[6]

Preparation of Working Solutions in Artificial
Cerebrospinal Fluid (aCSF)
Materials:

100 mM Kynurenic acid sodium salt stock solution

Artificial cerebrospinal fluid (aCSF)

Calibrated pipettes
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Procedure:

Calculation: Determine the volume of the stock solution required to achieve the desired final

concentration in your aCSF. For example, to prepare 10 mL of aCSF with a final KYNA

concentration of 1 mM:

Use the formula: C₁V₁ = C₂V₂

(100 mM) * V₁ = (1 mM) * (10 mL)

V₁ = 0.1 mL or 100 µL

Dilution: Add 100 µL of the 100 mM kynurenic acid sodium salt stock solution to 9.9 mL of

aCSF.

Mixing: Gently mix the solution by inverting the tube or by brief vortexing.

Application: The working solution is now ready for use in your electrophysiology setup.
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Preparation of Kynurenic Acid Sodium Salt Stock Solution
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Caption: Workflow for preparing a kynurenic acid sodium salt stock solution.
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Caption: Kynurenic acid as a broad-spectrum glutamate receptor antagonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sodium Salt in Electrophysiology]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139119#how-to-prepare-kynurenic-acid-sodium-
salt-stock-solution-for-electrophysiology]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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